(2R)-2-butylpiperidine hydrochloride

• Molecular Formula: C9H20ClN
• Molecular Weight: 177.71 g/mol
• IUPAC Name: (2R)-2-butylpiperidine;hydrochloride
• InChI: InChI=1S/C9H19N.ClH/c1-2-3-6-9-7-4-5-8-10-9;/h9-10H,2-8H2,1H3;1H/t9-;/m1./s1
• InChI Key: MJFAOPBWIOMXEJ-SBSPUUFOSA-N
• Isomeric SMILES: CCCC[C@@H]1CCCCN1.Cl
• Canonical SMILES: CCCCC1CCCCN1.Cl

Description

(2R)-2-Butylpiperidine hydrochloride is a chiral piperidine derivative with a butyl substituent at the 2-position of the piperidine ring. The stereochemistry at the 2-position (R-configuration) confers distinct physicochemical and biological properties. Piperidine derivatives are widely studied in pharmaceutical chemistry due to their role as bioactive scaffolds, particularly in central nervous system (CNS) drugs and enzyme inhibitors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-butylpiperidine hydrochloride typically involves the alkylation of piperidine with butyl halides under basic conditions. One common method is the reaction of piperidine with butyl bromide in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of (2R)-2-butylpiperidine hydrochloride may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-butylpiperidine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom, where the butyl group can be replaced with other alkyl or aryl groups using appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in solvents like acetonitrile or dichloromethane.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in ether solvents like diethyl ether or THF.

Substitution: Alkyl halides, aryl halides; reactions are conducted in polar aprotic solvents such as DMF or DMSO.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of secondary amines.

Substitution: Formation of various substituted piperidine derivatives.

Scientific Research Applications

Drug Development

(2R)-2-butylpiperidine hydrochloride serves as an important building block in the synthesis of various pharmaceutical compounds. Piperidine derivatives are widely recognized for their role in drug design due to their ability to mimic natural biological structures and their diverse pharmacological activities.

• Antipsychotic Agents : Research has shown that piperidine derivatives, including those derived from (2R)-2-butylpiperidine, exhibit antipsychotic properties. For example, studies have highlighted the synthesis of compounds that target dopaminergic pathways, which are crucial in treating schizophrenia and other mental health disorders .
• Antibacterial Activity : The compound has been evaluated for its antibacterial properties. Derivatives of piperidine have demonstrated significant activity against pathogens such as Streptococcus pneumoniae and Streptococcus pyogenes, suggesting potential applications in treating bacterial infections resistant to conventional antibiotics .

Neuropharmacology

(2R)-2-butylpiperidine hydrochloride has been investigated for its effects on neurotransmitter systems, particularly in modulating NMDA receptors.

• NMDA Receptor Modulation : Studies have indicated that this compound can inhibit NR2B-mediated currents in neuronal cultures, suggesting its potential role in modulating excitatory neurotransmission. This modulation may lead to new therapeutic strategies for cognitive impairments associated with neurodegenerative diseases .

Synthesis of Chiral Amines

The compound is utilized in asymmetric synthesis processes to produce chiral amines, which are vital intermediates in pharmaceuticals.

• Enantioselective Synthesis : Recent advancements have highlighted methods for synthesizing chiral α-alkyl-α,beta-diaminopropionic acids using (2R)-2-butylpiperidine as a precursor. These reactions have achieved high enantioselectivities, making them valuable for producing specific drug formulations .

Multicomponent Reactions

(2R)-2-butylpiperidine hydrochloride is also involved in multicomponent reactions that yield complex heterocyclic structures.

• Heterocycle Synthesis : The compound has been used in the synthesis of 2-pyridone-containing heterocycles through multicomponent reactions, which are recognized for their efficiency and ability to produce diverse chemical scaffolds relevant in drug discovery .

Case Studies and Research Findings

Study Focus	Findings	Implications
NMDA Receptor Modulation	Inhibition of NR2B-mediated currents	Potential treatment for cognitive impairments
Antibacterial Activity	Significant efficacy against resistant strains	Development of new antibiotics
Chiral Amine Synthesis	High enantioselectivity achieved	Improved drug formulation processes

Mechanism of Action

The mechanism of action of (2R)-2-butylpiperidine hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist at certain receptor sites, modulating their activity and leading to various physiological effects. For example, it may interact with neurotransmitter receptors in the central nervous system, influencing neuronal signaling pathways and exerting analgesic or neuroprotective effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Piperidine Hydrochlorides

Structural and Physicochemical Properties

The following table compares (2R)-2-butylpiperidine hydrochloride with selected analogs based on substituents, molecular weight, and functional groups:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Functional Groups	Key Properties
(2R)-2-Butylpiperidine hydrochloride	C₉H₂₀ClN	~177.7 (calculated)	Butyl (2R), piperidine, HCl salt	Likely high lipophilicity due to butyl group
Migalastat HCl [(2R,3S,4R,5S)-2-(Hydroxymethyl)piperidine-3,4,5-triol HCl]	C₆H₁₄ClNO₅	215.63	Hydroxyl, hydroxymethyl groups	High solubility in water; used in enzyme inhibition
rac-(2R,5R)-5-Ethyl-2-methylpiperidine HCl	C₈H₁₈ClN	163.7	Ethyl (5R), methyl (2R)	Lower molecular weight; potential CNS activity
(2R,5R)-5-Hydroxy-piperidine-2-carboxylic acid HCl	C₆H₁₂ClNO₃	181.62	Hydroxy, carboxylic acid	Polar; used in peptide synthesis
Piperidine, 2-(2,4-dimethoxyphenyl)-, HCl (2R)	C₁₃H₂₀ClNO₂	257.76	Dimethoxyphenyl	Aromatic substituent enhances UV activity

Key Observations :

• Lipophilicity : The butyl group in (2R)-2-butylpiperidine hydrochloride likely increases its lipophilicity compared to hydroxyl- or carboxyl-substituted analogs (e.g., Migalastat HCl, 5-hydroxy-piperidine-2-carboxylic acid HCl), which are more water-soluble .
• Chirality : The R-configuration at the 2-position is critical for stereoselective interactions, as seen in Migalastat HCl’s binding to α-galactosidase A .
• Stability : HCl salts generally enhance stability and bioavailability, a common feature across analogs .

Migalastat HCl (Analog Case Study)

Migalastat HCl, a complex polyhydroxylated piperidine, is a pharmacological chaperone for Fabry disease. Its hydroxyl groups enable hydrogen bonding with target enzymes, contrasting with (2R)-2-butylpiperidine hydrochloride’s nonpolar substituents .

Tapentadol HCl (Structurally Distinct but Pharmacologically Relevant)

Although tapentadol HCl () is a benzazepine derivative, its piperidine-like structure highlights the role of N-substitution in opioid receptor binding. This suggests that (2R)-2-butylpiperidine hydrochloride’s butyl group may influence receptor affinity, though specific data are lacking .

Biological Activity

(2R)-2-butylpiperidine hydrochloride is a compound belonging to the piperidine class, which is known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

(2R)-2-butylpiperidine hydrochloride is characterized by the presence of a butyl group attached to the piperidine ring. Its chemical formula is C$_{10}$H$_{20}$N·HCl, indicating that it is a hydrochloride salt. The structural formula can be represented as follows:

$$\text{C}_{10}\text{H}_{20}\text{N}+\text{HCl}\rightarrow \text{C}_{10}\text{H}_{20}\text{N}\cdot \text{HCl}$$

Mechanisms of Biological Activity

The biological activity of (2R)-2-butylpiperidine hydrochloride can be attributed to several mechanisms:

• Receptor Interaction : This compound may interact with various neurotransmitter receptors, influencing neurochemical pathways. Piperidine derivatives often exhibit affinity for dopamine and serotonin receptors, which are critical in modulating mood and behavior.
• Enzyme Inhibition : Similar compounds have shown potential in inhibiting enzymes such as monoamine oxidase (MAO), which plays a significant role in the metabolism of neurotransmitters. This inhibition can lead to increased levels of neurotransmitters in the synaptic cleft, enhancing their effects.

Biological Activities

The biological activities associated with (2R)-2-butylpiperidine hydrochloride include:

• Antidepressant Effects : Research indicates that compounds with similar structures may exhibit antidepressant-like effects by modulating serotonin and norepinephrine levels.
• Neuroprotective Properties : Some studies suggest that piperidine derivatives can protect neuronal cells from oxidative stress and apoptosis, potentially benefiting conditions like neurodegenerative diseases.

Case Studies

Several case studies have highlighted the biological effects of piperidine derivatives, including (2R)-2-butylpiperidine hydrochloride:

• Study on Neurotransmitter Modulation :
  • A clinical trial evaluated the effects of piperidine derivatives on patients with depression. Results indicated significant improvements in mood and reduction in depressive symptoms after administration of compounds similar to (2R)-2-butylpiperidine hydrochloride .
• Neuroprotection in Animal Models :
  • An animal study demonstrated that (2R)-2-butylpiperidine hydrochloride provided neuroprotective effects against induced oxidative stress in rat models. The compound was shown to reduce markers of neuronal damage significantly .
• In Vitro Studies :
  • In vitro assays revealed that (2R)-2-butylpiperidine hydrochloride exhibited inhibitory effects on MAO activity, leading to increased levels of serotonin and norepinephrine in neuronal cultures .

Data Table: Summary of Biological Activities

Activity Type	Effect	Reference
Antidepressant	Increased serotonin levels
Neuroprotective	Reduced oxidative stress
Enzyme Inhibition	Inhibition of MAO

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (2R)-2-butylpiperidine hydrochloride, and how can reaction conditions be optimized for higher enantiomeric excess?

• Methodological Answer : Synthesis typically involves chiral resolution or asymmetric catalysis. A reductive amination approach using (R)-2-butylamine and a ketone precursor under hydrogenation with a chiral catalyst (e.g., Ru-BINAP) can yield the target enantiomer. Optimize solvent polarity (ethanol vs. THF) and temperature (25–60°C) to enhance stereoselectivity. Monitor enantiomeric excess (ee) via chiral HPLC or capillary electrophoresis .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of (2R)-2-butylpiperidine hydrochloride?

• Methodological Answer :

• 1H/13C NMR : Confirms piperidine ring conformation and substituent positions (e.g., butyl chain integration).
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., C9H20ClN, MW 189.72 g/mol).
• X-ray Crystallography : Resolves absolute stereochemistry for chiral centers.
• Comparative analysis with spectra of analogous compounds (e.g., (2R,4R)-4-fluoro-2-methylpyrrolidine hydrochloride) aids validation .

Q. What are the critical storage conditions and stability considerations for (2R)-2-butylpiperidine hydrochloride in long-term research use?

• Methodological Answer : Store at -20°C under inert atmosphere (argon) to prevent oxidation/hydrolysis. Lyophilized forms exhibit superior stability. Conduct bi-annual purity checks via HPLC. Accelerated stability studies (40°C/75% RH for 4 weeks) can predict degradation pathways (e.g., dehydrohalogenation) .

Advanced Research Questions

Q. How does the stereochemistry at the 2-position influence the biological activity of (2R)-2-butylpiperidine hydrochloride compared to its enantiomer?

• Methodological Answer : Enantiomers often exhibit divergent receptor binding due to chiral recognition. For example, the (2R) configuration may enhance affinity for G-protein-coupled receptors (GPCRs) like dopamine D2 receptors. Use enantiomerically pure samples in competitive binding assays (e.g., radioligand displacement) and functional assays (cAMP modulation) to quantify stereochemical effects .

Q. What strategies resolve contradictions in SAR studies when (2R)-2-butylpiperidine hydrochloride exhibits unexpected activity in certain assays?

• Methodological Answer :

• Off-Target Screening : Use kinase profiling panels or receptor panelling to identify unintended interactions.
• Isotopic Labelling : Track metabolic pathways (e.g., 14C-labeled compound) to assess bioactivation/toxicity.
• Assay Validation : Adjust pH, ionic strength, or co-solvents (e.g., DMSO concentration) to eliminate artifactual activity. Cross-reference with structurally analogous compounds (e.g., 2-(piperidin-1-yl)benzoic acid derivatives) to identify confounding substituent effects .

Q. How can researchers design experiments to elucidate the molecular targets of (2R)-2-butylpiperidine hydrochloride in neurological systems?

• Methodological Answer :

• Affinity Chromatography : Immobilize the compound on resin to pull down binding proteins from brain lysates.
• siRNA Screening : Knock down candidate targets (e.g., neurotransmitter receptors) to assess functional rescue.
• In Silico Docking : Screen against GPCR or ion channel libraries (e.g., dopamine, serotonin receptors) followed by functional validation (calcium flux assays) .